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Compound of Interest

Compound Name: Cyclohexyl acrylate

Cat. No.: B1360113

An In-depth Technical Guide to Cyclohexyl Acrylate

Introduction

Cyclohexyl acrylate (CHA) is an acrylic ester with the chemical formula CoH1402.[1][2][3] It iS
a colorless liquid with a characteristic ester-like odor.[1][4][5] This monomer is of significant
interest to researchers and professionals in polymer science, materials science, and drug
development due to its unique combination of a flexible acrylate backbone and a bulky,
hydrophobic cyclohexyl group. These structural features allow for the synthesis of polymers
with tailored properties such as good adhesion, flexibility, thermal stability, and chemical
resistance.[4] Cyclohexyl acrylate is utilized in the production of polymers, resins, plastics,
adhesives, sealants, and coatings.[1][4] It is commonly stabilized with inhibitors like 4-
methoxyphenol (MEHQ) to prevent premature polymerization.[5][6]

Chemical Structure and Functional Groups

The molecular structure of cyclohexyl acrylate consists of two primary functional components:
a cyclohexyl ring and an acrylate group.[1][4] The IUPAC name for this compound is cyclohexyl
prop-2-enoate.[3][4]

The key functional groups are:

o Acrylate Group: This is an ester of acrylic acid and contains a vinyl group directly attached to
a carbonyl carbon. This group is highly reactive and readily participates in polymerization
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reactions.[4][5]

+ Cyclohexyl Group: This is a six-carbon cycloalkane ring attached to the ester oxygen. This
bulky, non-polar group contributes to the polymer's properties, influencing its glass transition
temperature (Tg), hardness, and solubility.[5]

Caption: Chemical structure of Cyclohexyl Acrylate.
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Caption: Functional groups of Cyclohexyl Acrylate.

Physicochemical Properties

A summary of the key quantitative data for cyclohexyl acrylate is presented in the table below.
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Property Value Reference
Molecular Formula CoH1402 [1112]
Molecular Weight 154.21 g/mol [1][2]

CAS Number 3066-71-5 [11[2][3][6]
Appearance Colorless liquid [11[5]16]
Density 0.975 g/cm? [1][5]
Boiling Point 182-184 °C [1][5]

Flash Point 68 °C [1]
Refractive Index ~1.4600 [1][5]

Vapor Pressure

0.000811 mmHg at 25°C

[1]

SMILES

C=CC(=0)0c1ccceece:

[31141[7]

InChlKey

KBLWLMPSVYBVDK-
UHFFFAOYSA-N

[3]4]

Experimental Protocols

Synthesis of Cyclohexyl Acrylate

A common industrial method for synthesizing cyclohexyl acrylate is through the acid-

catalyzed esterification of acrylic acid with cyclohexanol.[5] Another documented method

involves the transesterification of an acrylic acid ester (like methyl acrylate) with cyclohexanol.

[8]

Detailed Methodology: Esterification of Acrylic Acid with Cyclohexanol

» Reactant Preparation: Acrylic acid and cyclohexanol are mixed, typically in a stoichiometric

ratio or with a slight excess of one reactant to drive the reaction to completion.

o Catalyst Addition: A strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, is

added to the reaction mixture.[5]
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e Reaction Conditions: The mixture is heated to reflux. The water produced during the
esterification is continuously removed using a Dean-Stark apparatus to shift the equilibrium

towards the product side.

e Monitoring: The reaction progress is monitored by techniques such as gas chromatography
(GC) or thin-layer chromatography (TLC) to determine the consumption of reactants.

o Work-up and Purification:
o Upon completion, the reaction mixture is cooled to room temperature.

o The crude product is washed with a saturated sodium bicarbonate solution to neutralize
the acid catalyst, followed by washing with brine.

o The organic layer is separated, dried over an anhydrous salt (e.g., magnesium sulfate),
and filtered.

o The final product is purified by vacuum distillation to obtain pure cyclohexyl acrylate.
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Caption: Experimental workflow for the synthesis of Cyclohexyl Acrylate.

Analysis of Cyclohexyl Acrylate

High-performance liquid chromatography (HPLC) is a suitable method for the analysis and

separation of cyclohexyl acrylate.[9] A reverse-phase (RP) method is commonly employed.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1360113?utm_src=pdf-body-img
https://www.benchchem.com/product/b1360113?utm_src=pdf-body
https://www.benchchem.com/product/b1360113?utm_src=pdf-body
https://www.benchchem.com/product/b1360113?utm_src=pdf-body
https://sielc.com/cyclohexyl-acrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Detailed Methodology: Reverse-Phase HPLC Analysis

o Sample Preparation: A stock solution of cyclohexyl acrylate is prepared in a suitable
solvent (e.g., acetonitrile). Working standards of known concentrations are prepared by serial
dilution for calibration.

e Instrumentation:
o Column: A C18 reverse-phase column is typically used.[9]

o Mobile Phase: A mixture of acetonitrile (MeCN) and water is used as the mobile phase.
Phosphoric acid may be added to control the pH.[9] For mass spectrometry (MS)
compatible methods, formic acid is used instead of phosphoric acid.[9]

o Detector: A UV detector is commonly used, with the wavelength set appropriately for
acrylates (e.g., around 210 nm).

e Chromatographic Conditions:
o Flow Rate: A typical flow rate is 1.0 mL/min.
o Injection Volume: A standard injection volume is 10-20 pL.
o Temperature: The column is maintained at a constant temperature (e.g., 25°C).

o Data Acquisition and Analysis: The chromatogram is recorded, and the peak corresponding
to cyclohexyl acrylate is identified by its retention time compared to a standard. The peak
area is used to quantify the concentration based on the calibration curve.
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Caption: Experimental workflow for RP-HPLC analysis.

Reactivity and Applications in Polymer Science

The acrylate functional group makes cyclohexyl acrylate a versatile monomer for
polymerization.[4] It readily undergoes free-radical polymerization to form poly(cyclohexyl
acrylate).[4] This reactivity is central to its use in creating a wide range of polymeric materials.

Free-Radical Polymerization of Cyclohexyl Acrylate

The polymerization process involves three main stages:
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« Initiation: A free-radical initiator (e.g., AIBN or benzoyl peroxide) is thermally or
photochemically decomposed to generate initial free radicals. These radicals then react with
a cyclohexyl acrylate monomer to form a monomer radical.

* Propagation: The newly formed monomer radical adds to another monomer molecule, and
this process repeats, leading to the growth of the polymer chain.

« Termination: The growth of polymer chains is terminated by combination or
disproportionation reactions between two growing radical chains.
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Caption: Signaling pathway of free-radical polymerization.
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Cyclohexyl acrylate is also used in controlled polymerization techniques like Reversible
Addition-Fragmentation chain Transfer (RAFT) polymerization, which allows for precise control
over the polymer architecture.[4] The resulting polymers are used in advanced applications,
including:

» Biocompatible Scaffolds: For tissue engineering, where they provide mechanical support and
promote cell adhesion.[4]

e Drug Delivery Systems: As a component of biodegradable polymers for controlled drug
release.[4]

o Coatings and Adhesives: Providing desirable properties such as hardness, flexibility, and
strong bonding.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1360113#chemical-structure-and-functional-groups-
of-cyclohexyl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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